
In-depth Technical Guide: Characterization and
Data of CAS Number 2092-87-7

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
2-(2-Hydroxy-1,1,1,3,3,3-

hexafluoropropyl)-1-naphthol

Cat. No.: B1305574 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of the chemical compound identified

by CAS number 2092-87-7, scientifically known as 2-(2-Hydroxy-1,1,1,3,3,3-
hexafluoropropyl)-1-naphthol. This document collates available data on its chemical and

physical properties, and known applications. It is intended to serve as a foundational resource

for professionals in research and development.

Disclaimer: Publicly available information regarding detailed experimental protocols, extensive

characterization data, and biological activity for this specific compound is limited. This guide

reflects the current extent of accessible knowledge.

Chemical Identification and Properties
2-(2-Hydroxy-1,1,1,3,3,3-hexafluoropropyl)-1-naphthol is a fluorinated aromatic alcohol. The

presence of two trifluoromethyl groups significantly influences its chemical properties,

contributing to its use in specialized applications such as chemical sensing.
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Identifier Value

CAS Number 2092-87-7

IUPAC Name
2-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-

yl)naphthalen-1-ol[1]

Molecular Formula C₁₃H₈F₆O₂[1][2][3]

Synonyms

2-(2-Hydroxyhexafluoroisopropyl)-1-naphthol, 2-

(1,1,1,3,3,3-Hexafluoro-2-hydroxyprop-2-

yl)naphthalen-1-ol[4]

Physicochemical Properties
Property Value Source

Molecular Weight 310.19 g/mol [1]

310.20 g/mol [2]

310.2 g/mol [3]

Melting Point 119-120 °C [2]

Purity 95%

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis of 2-(2-Hydroxy-1,1,1,3,3,3-
hexafluoropropyl)-1-naphthol are not readily available in the public domain. General

synthetic strategies for related naphthol derivatives often involve multi-step reactions, which

may include:

Friedel-Crafts type reactions: To introduce the hexafluoroisopropyl group onto the

naphthalene ring.

Grignard or organolithium reactions: Followed by quenching with a suitable electrophile.

Multi-component reactions: Involving 2-naphthol, an aldehyde, and an amine, although this is

more common for 1-aminoalkyl-2-naphthols[5].
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Without specific literature detailing the synthesis of this compound, a generalized workflow for a

potential synthetic and purification process is proposed below.
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A generalized workflow for the synthesis, purification, and analysis of a chemical compound.

Analytical Data
Comprehensive, publicly accessible spectral data (NMR, IR, Mass Spectrometry) for 2-(2-
Hydroxy-1,1,1,3,3,3-hexafluoropropyl)-1-naphthol is currently unavailable. For researchers

synthesizing this compound, standard analytical techniques would be required for structural

confirmation and purity assessment.

Biological Activity and Signaling Pathways
There is no information available in the public domain regarding the biological activity of 2-(2-
Hydroxy-1,1,1,3,3,3-hexafluoropropyl)-1-naphthol or its involvement in any signaling

pathways. The primary application of this compound appears to be in materials science rather

than pharmacology or drug development. Research into the biological effects of naphthol

derivatives is ongoing, with some demonstrating anticancer, antimicrobial, and antiviral

potential[6]. However, these findings are not directly applicable to the title compound without

specific experimental validation.

Applications
The known application of 2-(2-Hydroxy-1,1,1,3,3,3-hexafluoropropyl)-1-naphthol is in the

field of chemical and physical sensing. It has been utilized as a component in the development

of chemiresistive gas sensors. These sensors are designed to detect various analytes, and the

inclusion of this fluorinated naphthol derivative can enhance selectivity and sensitivity.

The workflow for the fabrication of such a sensor is outlined below.
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A simplified workflow for the fabrication and testing of a chemiresistive sensor.
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Safety Information
Safety data sheets (SDS) should be consulted before handling this chemical. As with any

laboratory chemical, appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat, should be worn. Work should be conducted in a well-ventilated area or

a fume hood.

Conclusion
2-(2-Hydroxy-1,1,1,3,3,3-hexafluoropropyl)-1-naphthol (CAS 2092-87-7) is a specialized

chemical with a primary application in the development of chemical sensors. While basic

physicochemical properties are known, there is a notable absence of detailed public

information regarding its synthesis, comprehensive analytical data, and biological activity. This

lack of data presents an opportunity for further research to fully characterize this compound

and explore its potential in other scientific and industrial fields. Researchers interested in this

compound are encouraged to perform their own detailed analyses and to publish their findings

to contribute to the collective scientific knowledge.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-depth Technical Guide: Characterization and Data of
CAS Number 2092-87-7]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1305574#cas-number-2092-87-7-characterization-
and-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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